Cas no 1221792-90-0 (5-(Trifluoromethyl)-1H-indole-7-carbonitrile)

• Product Name: 5-(Trifluoromethyl)-1H-indole-7-carbonitrile
• CAS No: 1221792-90-0
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• MDL: MFCD16140327
• CID: 2093399
• PubChem ID: 50853215
• Update Time: 2025-05-22

5-(Trifluoromethyl)-1H-indole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1H-indole-7-carbonitrile
• CS-0360625
• 1221792-90-0
• MFCD16140327
• AKOS005071951
• DTXSID301259675
• BE-0067

• MDL： MFCD16140327
• Inchi： 1S/C10H5F3N2/c11-10(12,13)8-3-6-1-2-15-9(6)7(4-8)5-14/h1-4,15H
• InChI Key： YTQSKKFPTJDQJO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C2=C(C=CN2)C=1)(F)F

Computed Properties

• Exact Mass: 210.04048265Da
• Monoisotopic Mass: 210.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(Trifluoromethyl)-1H-indole-7-carbonitrile

5-(Trifluoromethyl)-1H-indole-7-carbonitrile: A Comprehensive Overview

The compound with CAS No 1221792-90-0, known as 5-(Trifluoromethyl)-1H-indole-7-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its indole core, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted with a trifluoromethyl group at the 5-position and a cyano group at the 7-position, making it a unique derivative with potential applications in drug discovery and advanced materials.

Structure and Properties

The molecular structure of 5-(Trifluoromethyl)-1H-indole-7-carbonitrile is defined by its indole backbone, which is a well-known scaffold in organic chemistry due to its aromaticity and nitrogen atom's ability to participate in hydrogen bonding. The trifluoromethyl group (-CF3) at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern can enhance the molecule's stability and reactivity in various chemical reactions.

The cyano group (-CN) at the 7-position further modulates the electronic characteristics of the molecule, potentially increasing its polarity and reactivity towards electrophilic or nucleophilic attack. These substituents collectively make 5-(Trifluoromethyl)-1H-indole-7-carbonitrile a versatile building block for synthesizing more complex molecules with tailored properties.

Synthesis and Applications

The synthesis of 5-(Trifluoromethyl)-1H-indole-7-carbonitrile typically involves multi-step organic reactions, often starting from indole derivatives or using transition metal-catalyzed coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various therapeutic areas. For instance, its unique electronic properties make it an attractive candidate for modulating protein-protein interactions or inhibiting enzyme activity. Additionally, its ability to form stable coordination complexes with metal ions has led to its exploration in materials science for applications such as sensors or catalysts.

Recent Research Findings

Recent studies have highlighted the potential of 5-(Trifluoromethyl)-1H-indole-7-carbonitrile as a lead compound in developing novel therapeutics. Researchers have demonstrated that this molecule exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be developed into a drug delivery system or a targeted therapy agent.

In materials science, this compound has been investigated for its role in creating advanced organic semiconductors. The combination of its aromaticity and electron-withdrawing substituents makes it suitable for applications in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Ongoing research is focused on optimizing its electronic properties through further functionalization or integration into polymer frameworks.

Conclusion

In conclusion, 5-(Trifluoromethyl)-1H-indole-7-carbonitrile (CAS No 1221792-90-0) is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure endows it with properties that make it valuable for both fundamental research and applied sciences. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.